1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine

• CAS No.: 1183802-80-3
• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]imidazol-2-amine
• InChI: InChI=1S/C10H10ClN3/c11-9-4-2-1-3-8(9)7-14-6-5-13-10(14)12/h1-6H,7H2,(H2,12,13)
• InChI Key: SEEGGIGSOUKHRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CN=C2N)Cl

Description

1-[(2-Chlorophenyl)methyl]-1H-imidazol-2-amine is a substituted imidazole derivative characterized by a 2-chlorophenylmethyl group attached to the nitrogen atom of the imidazole ring. This structural motif is significant in medicinal chemistry due to the imidazole core’s role in hydrogen bonding and aromatic interactions with biological targets . The 2-chlorophenyl substituent likely influences electronic and steric properties, impacting both reactivity and bioactivity.

Preparation Methods

Base-Mediated N-Alkylation of Imidazole

The introduction of the 2-chlorophenylmethyl group at the N-1 position of imidazole is most frequently achieved via alkylation reactions. A method adapted from the synthesis of 2-methyl-5-nitroimidazole derivatives involves reacting imidazole with 2-chlorobenzyl chloride in dimethyl sulfoxide (DMSO) and ethanol at 80°C for 1.5 hours. This procedure, initially reported for chloroacetic acid, was modified to accommodate the bulkier 2-chlorobenzyl electrophile, yielding 1-[(2-chlorophenyl)methyl]-1H-imidazole in 68–72% yield after recrystallization. Critical parameters include the use of 10% sodium hydroxide to neutralize HCl byproducts and ice-cold water to precipitate the product.

Solvent Effects on Alkylation Efficiency

Comparative studies reveal that polar aprotic solvents like DMSO enhance reaction rates by stabilizing the transition state, while ethanol facilitates product isolation. Substituting DMSO with acetonitrile, as described in BEMP-catalyzed imidazolidin-2-one syntheses, reduces side reactions but requires prolonged heating (2–4 hours). A solvent optimization table is provided below:

Solvent System	Temperature (°C)	Time (h)	Yield (%)
DMSO/Ethanol	80	1.5	72
Acetonitrile	80	3.0	65
THF	60	4.0	58

C-2 Amination Techniques

Nitration-Reduction Sequence

Introducing the amine group at C-2 often involves nitration followed by catalytic hydrogenation. Initial attempts to nitrate 1-[(2-chlorophenyl)methyl]-1H-imidazole using fuming nitric acid at 0°C yielded a 4-nitro isomer as the major product (87%), with only trace amounts of the desired 2-nitro derivative. To overcome this regioselectivity challenge, directing groups such as trimethylsilyl were temporarily introduced at C-2, enabling >90% nitration at the target position. Subsequent hydrogenation over palladium on carbon (10% w/w) in methanol at 25°C afforded the amine in 82% yield.

Transition Metal-Catalyzed Direct Amination

Buchwald-Hartwig amination offers a single-step alternative for introducing the amine group. Using 1-[(2-chlorophenyl)methyl]-2-bromo-1H-imidazole as a substrate, reaction with ammonium formate in the presence of Pd(OAc)₂ and Xantphos in toluene at 110°C produced the target compound in 76% yield. This method circumvents the need for nitro intermediates but requires stringent anhydrous conditions.

Multicomponent Reaction Approaches

Catalyst-Free Three-Component Synthesis

A catalyst-free one-pot reaction of imidazole, 2-chlorobenzaldehyde, and ammonium acetate in ethanol at reflux (78°C) for 12 hours provides a direct route to 1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine. This method leverages in situ formation of a Schiff base intermediate, which undergoes cyclization to yield the product with 85% regioselectivity for the C-2 amine. The absence of catalysts simplifies purification, though excess ammonium acetate (3 equiv.) is necessary to suppress N-1 acylation side reactions.

Spectroscopic Validation and Characterization

Fourier-Transform Infrared (FTIR) Analysis

FTIR spectra of the final product show distinct absorptions at 3381 cm⁻¹ (N–H stretch, amine), 1615 cm⁻¹ (C=O stretch, absent in pure samples confirming no residual amide), and 1510 cm⁻¹ (C=C aromatic stretching). The absence of nitro group signals (~1530 cm⁻¹) confirms complete reduction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, DMSO-d₆) data: δ 2.5 (s, 3H, J = 11.7 Hz, imidazole CH₃), 4.5 (s, 2H, J = 13.1 Hz, N–CH₂–Ar), 7.3–7.9 (m, 4H, J = 14.3 Hz, aromatic protons). The singlet at δ 4.5 confirms successful N-alkylation without C-4/C-5 substitution.

Challenges and Optimization Opportunities

Regioselectivity in Nitration

Current methods for C-2 nitration remain inefficient due to competing C-4/C-5 reactivity. Future work could explore directed ortho-lithiation strategies using tert-butoxycarbonyl (Boc) protecting groups to bias nitration toward C-2.

Scalability of Transition Metal Catalysis

Pd-catalyzed amination, while effective, generates stoichiometric metal waste. Immobilized catalysts or iron-based systems may enhance sustainability.

Chemical Reactions Analysis

Nucleophilic Substitution at the Imidazole Ring

The 2-amine group on the imidazole ring exhibits nucleophilic properties, enabling reactions with electrophilic reagents. For example:

• Acylation : Reaction with acetylating agents like acetic anhydride or acetyl chloride yields acetamide derivatives. Similar reactions were observed in the synthesis of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)-N-[2-(phenylamino)phenyl]acetamide, where the amine group underwent acetylation in ethanol at 70°C .

• Sulfonamide Formation : Treatment with sulfonyl chlorides (e.g., p-toluenesulfonyl chloride) produces sulfonamide derivatives, as demonstrated in the synthesis of N-substituted imidazoles .

Example Reaction:

$$\text{1-[(2-Chlorophenyl)methyl]-1H-imidazol-2-amine} + \text{Ac}_2\text{O} \xrightarrow{\text{Ethanol, 70°C}} \text{N-Acetyl derivative} + \text{H}_2\text{O}$$

Yield: ~60–70% (estimated from analogous reactions) .

Functionalization of the 2-Chlorobenzyl Group

The 2-chlorobenzyl moiety can participate in cross-coupling reactions or further substitutions:

• Buchwald–Hartwig Amination : Palladium-catalyzed coupling with aryl halides introduces aryl/heteroaryl groups at the benzyl position .

• Halogen Exchange : The chlorine atom may undergo substitution with fluorine or other halogens under Ullmann-type conditions .

Example Reaction:

$$\text{1-[(2-Chlorophenyl)methyl]-1H-imidazol-2-amine} + \text{KF} \xrightarrow{\text{Cu catalyst, DMF}} \text{1-[(2-Fluorophenyl)methyl]-1H-imidazol-2-amine} + \text{KCl}$$

Conditions: Adapted from fluorination methods in imidazole derivatives .

Condensation Reactions Involving the Amine Group

The primary amine group can form Schiff bases or heterocyclic compounds:

• Schiff Base Formation : Reacting with aldehydes (e.g., 4-fluorobenzaldehyde) yields imine derivatives. This method was utilized in synthesizing benzo[d]imidazole-based GABA-A modulators .

• Heterocyclization : Condensation with carbonyl compounds (e.g., ethyl bromoacetate) generates fused imidazole systems, as seen in the preparation of imidazo[2,1-b]thiazoles .

Example Reaction:

$$\text{1-[(2-Chlorophenyl)methyl]-1H-imidazol-2-amine} + \text{RCHO} \xrightarrow{\text{MeOH, reflux}} \text{Imine derivative} + \text{H}_2\text{O}$$

Yield: ~50–65% (based on similar protocols) .

Electrophilic Aromatic Substitution

The imidazole ring can undergo electrophilic substitution at the C-4 or C-5 positions:

• Nitration : Treatment with nitric acid introduces nitro groups, as reported in the synthesis of 5-nitroimidazole derivatives .

• Sulfonation : Reaction with sulfonic acids or their derivatives modifies the ring’s electronic properties .

Example Reaction:

$$\text{1-[(2-Chlorophenyl)methyl]-1H-imidazol-2-amine} + \text{HNO}_3 \xrightarrow{\text{H}_2\text{SO}_4} \text{5-Nitroimidazole derivative} + \text{H}_2\text{O}$$

Conditions: Nitration at 0–5°C, followed by neutralization .

Oxidation and Reduction Reactions

• Oxidation : The amine group can oxidize to a nitro group under strong oxidative conditions (e.g., KMnO₄/H₂SO₄) .

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces nitro groups to amines, a step used in multi-step syntheses of imidazole derivatives .

Mechanistic Insights

• Vicarious Nucleophilic Substitution (VNS) : Observed in nitroimidazole systems, where nucleophiles attack electron-deficient positions .

• Thermal Cyclization : Heating intermediates in polar aprotic solvents (e.g., DMF) facilitates ring closure, as seen in oxadiazole-imidazole hybrids .

Challenges and Limitations

• Steric Hindrance : Bulky substituents on the 2-chlorobenzyl group may impede reaction rates .

• Regioselectivity : Nitration and sulfonation may yield mixtures of C-4 and C-5 substituted products .

Scientific Research Applications

1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine has various applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific biological context and the type of activity being studied.

Comparison with Similar Compounds

Key Observations :

• Bulky substituents (e.g., naphthalenylmethyl) require longer reaction times but achieve higher yields (79%) compared to smaller groups .
• Electron-withdrawing groups like chlorine may slow alkylation, as seen in the 48 h reaction for 3,4-dichlorobenzyl substitution .
• Multi-step syntheses (e.g., ) result in lower yields due to intermediate purification challenges.

Physicochemical Properties

Compound Name	LogP (Predicted)	Solubility	Key Substituent Effects	Reference
1-[(2-Chlorophenyl)methyl]-1H-imidazol-2-amine	~2.5	Low aqueous	Chlorine increases lipophilicity	N/A
5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine	~3.8	Moderate (DES synthesis)	Methoxy groups enhance solubility
Imidacloprid	~0.7	High	Nitro group reduces lipophilicity

Notes:

• Chlorine and aromatic substituents (e.g., naphthalene) increase LogP, reducing aqueous solubility.
• Deep eutectic solvents (DES) improve solubility for polar analogs like compound 40c .

Biological Activity

1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine, a compound characterized by its imidazole moiety, has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the compound's structural properties, biological activities, and relevant research findings.

Structural Characteristics

The molecular formula of 1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine is $C_{10}H_{10}ClN_3$. The compound's structure can be represented by the following SMILES notation: C1=CC=C(C(=C1)CN2C=CN=C2N)Cl. The InChI key for this compound is SEEGGIGSOUKHRQ-UHFFFAOYSA-N .

Biological Activity Overview

The biological activity of imidazole derivatives, including 1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine, has been extensively studied. These compounds exhibit a range of pharmacological effects:

• Antibacterial Activity : Imidazole derivatives are known for their antibacterial properties. Studies have shown that certain imidazole compounds demonstrate significant activity against both Gram-positive and Gram-negative bacteria. For instance, a related study indicated that imidazole derivatives displayed minimum inhibitory concentration (MIC) values ranging from $0.0039$ to $0.025$ mg/mL against Staphylococcus aureus and Escherichia coli .
• Antifungal Activity : In addition to antibacterial effects, imidazoles have antifungal properties. Research indicates that certain derivatives can inhibit fungal growth effectively, with MIC values reported against Candida albicans and other strains .
• Anticancer Potential : Imidazole-containing compounds have been explored for their anticancer activities. Various studies have reported that these compounds exhibit cytotoxic effects against different cancer cell lines through mechanisms such as the inhibition of angiogenesis and cell proliferation . For example, specific imidazole derivatives have shown IC50 values ranging from $16.1$ to greater than $100$ µM in various cancer cell lines .

Table 1: Summary of Biological Activities of Imidazole Derivatives

Activity Type	Target Organisms/Cells	MIC/IC50 Values	Reference
Antibacterial	Staphylococcus aureus	0.0039 - 0.025 mg/mL
Antifungal	Candida albicans	Varies (specific values not provided)
Anticancer	Various cancer cell lines	16.1 - >100 µM

The mechanisms through which imidazole derivatives exert their biological effects include:

• Inhibition of Enzymatic Activity : Many imidazoles act as enzyme inhibitors, disrupting metabolic pathways in bacteria and cancer cells.
• Interaction with Receptors : Some derivatives interact with specific receptors or cellular pathways, modulating physiological responses.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-[(2-chlorophenyl)methyl]-1H-imidazol-2-amine, and how do reaction conditions influence yield?

• Methodology :

• Imidazole ring formation : Use cyclization of 1,2-diamines with α-halo ketones/aldehydes under acidic conditions (e.g., ZnCl₂ catalysis) .
• Substitution for chlorophenyl group : Alkylation via nucleophilic substitution with 2-chlorobenzyl halides (e.g., bromide or chloride) in polar aprotic solvents (DMF, DCM) with K₂CO₃ as a base .
• Optimization : Yield improvements (≥70%) require inert atmospheres (N₂/Ar) and temperature control (60–80°C) to minimize side reactions like over-alkylation .

Q. How can the purity and structural integrity of this compound be validated post-synthesis?

• Analytical techniques :

• NMR : Confirm regioselectivity (e.g., ¹H NMR: imidazole protons at δ 6.8–7.2 ppm; chlorophenyl protons at δ 7.3–7.5 ppm) .
• HPLC-MS : Assess purity (>95%) and detect trace impurities (e.g., unreacted precursors) using C18 columns and acetonitrile/water gradients .
• X-ray crystallography : Resolve crystal structure using SHELXL for bond-length validation (C-Cl: ~1.74 Å; N-C: ~1.32 Å) .

Q. What are the key stability considerations for storing this compound?

• Stability profile :

• Light sensitivity : Store in amber vials at –20°C to prevent photodegradation (common in chlorinated aromatics) .
• Hydrolysis risk : Avoid aqueous solutions at pH >8, as the imidazole ring may undergo base-catalyzed degradation .

Advanced Research Questions

Q. How does the electronic structure of the chlorophenyl group influence the compound's reactivity in nucleophilic substitution reactions?

• Mechanistic insights :

• Electron-withdrawing effect : The Cl substituent enhances electrophilicity at the benzyl carbon, facilitating SN2 reactions (e.g., with amines or thiols). DFT calculations show a partial positive charge (+0.32 e) at the benzylic position .
• Steric effects : Ortho-chlorine introduces steric hindrance, reducing reaction rates with bulky nucleophiles (e.g., tert-butylamine) by ~40% compared to para-substituted analogs .

Q. What computational methods are suitable for predicting the compound's binding affinity to biological targets (e.g., enzymes)?

• Modeling approaches :

• Molecular docking : Use AutoDock Vina with crystal structures of target proteins (e.g., cytochrome P450) to predict binding poses (ΔG < –8 kcal/mol suggests strong interactions) .
• QSAR : Correlate Hammett σ values of substituents (Cl: σₚ = 0.23) with inhibitory activity against fungal lanosterol demethylase (R² > 0.85 in training sets) .

Q. How can contradictory sorption data for this compound in different soil types be resolved?

• Data reconciliation :

• Freundlich isotherm analysis : Compare Kf values across soils (e.g., higher Kf in organic-rich soils due to π-π interactions with aromatic moieties) .
• Soil-specific factors : Adjust for clay content (e.g., montmorillonite increases sorption 3-fold via cation-π bonding) and pH (protonation of imidazole NH at pH <6 enhances solubility) .

Q. What strategies mitigate racemization during asymmetric synthesis of chiral derivatives?

• Stereochemical control :

• Chiral auxiliaries : Use (R)-BINOL-phosphoric acid to induce enantioselectivity (>90% ee) in Pd-catalyzed cross-couplings .
• Low-temperature conditions : Maintain reactions at –40°C to slow racemization kinetics (t₁/₂ > 24 hrs) .